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A comprehensive analysis of the long-term clinical success of Vitrebond™, a resin-modified
glass ionomer (RMGI) liner, reveals a favorable performance profile, particularly in reducing
post-operative sensitivity and providing a durable seal against microleakage. When compared
to traditional materials such as calcium hydroxide and conventional glass ionomers, Vitrebond
demonstrates competitive longevity and superior handling characteristics, although long-term
data for its use as a liner under various restorative materials remains an area requiring more
extensive research.

Vitrebond and its successor, Vitrebond™ Plus, are widely used as liners and bases under a
variety of dental restorations, including composite, amalgam, ceramic, and metal.[1][2] Their
primary functions are to protect the pulp from irritation, reduce post-operative sensitivity, and
inhibit the formation of secondary caries through fluoride release.[1][3] This guide provides a
detailed comparison of Vitrebond's long-term success rates with alternative materials,
supported by experimental data and detailed methodologies.

Long-Term Clinical Success: A Comparative
Overview
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While extensive long-term clinical trials specifically focused on the success rate of Vitrebond as
a liner are limited, several studies provide valuable insights into its performance and that of the
broader RMGI class.

A significant retrospective study with a 54-month follow-up directly compared the performance
of Vitrebond in conjunction with an Nd:YAG laser for direct pulp capping against the traditional
calcium hydroxide liner, Dycal. The results demonstrated a markedly higher survival rate for the
Vitrebond and laser combination, with a 90.3% success rate compared to 43.6% for Dycal.[1]
This suggests a more predictable and stable pulpal response with the RMGI liner over the long
term.

In a shorter-term clinical trial with a six-month follow-up, Vitrebond was compared to Dycal as a
liner under 3MZ250 resin restorations. While no significant difference was observed in terms of
restoration loss (one in the Vitrebond group versus three in the Dycal group), a significant

difference in color stability was noted, with the Vitrebond group showing superior aesthetics.[4]

Studies on the broader category of RMGICs in Class V restorations also provide evidence of
their durability. One study reported a significantly higher survival rate for RMGIC restorations
(78.6%) compared to conventional glass ionomer cement (GIC) restorations (50.6%) after five
years in carious lesions.[5] Another five-year evaluation of non-carious cervical lesions found
that RMGIC restorations had a retention rate of 96.4%, significantly higher than the 51.5%
retention rate for composite restorations.[6] These findings, while not specific to Vitrebond as a
liner, underscore the inherent longevity and adhesive properties of RMGIC materials.

However, it is worth noting that some long-term studies on RMGICs for restoring non-carious
cervical lesions have shown high rates of unsatisfactory performance, with median survivals of
42 months for one type of RMGIC.[7] This highlights the importance of indication-specific
material selection and clinical technique.

In-Vitro Performance: A Deeper Dive

Laboratory studies provide quantitative data on key performance indicators that contribute to
the long-term clinical success of dental materials. Vitrebond has been extensively evaluated for
its bond strength, microleakage prevention, and fluoride release.

Comparative Performance Data
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In-Vitro Test
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Experimental Protocols

The following sections detail the methodologies for the key in-vitro experiments cited in this
guide.

Shear Bond Strength Testing

The shear bond strength of dental liners to dentin is a critical measure of their adhesive
capabilities. The protocol is generally based on the 1ISO 29022 standard.[8][17][18][19]
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Click to download full resolution via product page
Shear Bond Strength Testing Workflow

Microleakage Evaluation

Microleakage studies assess the quality of the seal between a restorative material and the
tooth structure, which is crucial for preventing secondary caries and postoperative sensitivity.

The dye penetration method is a common technique.[7][20][21]
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Microleakage Evaluation Workflow

Fluoride Release Measurement
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The ability of a material to release fluoride over time is a key factor in its anti-cariogenic
potential. This is typically measured using an ion-selective electrode.[12][13][22]

Click to download full resolution via product page

Fluoride Release Measurement Workflow

Material Selection Logic

The choice between Vitrebond and its alternatives depends on the specific clinical scenario.
The following diagram illustrates a simplified decision-making process.
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Clinical Decision-Making for Liner Selection

Conclusion

Vitrebond demonstrates a strong long-term performance profile in clinical applications,
particularly for direct pulp capping when used in conjunction with a laser, and shows excellent
in-vitro characteristics regarding bond strength, microleakage prevention, and fluoride release.
While more extensive, dedicated long-term clinical trials on its use as a liner under various
restorations would be beneficial, the existing evidence from studies on RMGICs in general
supports its efficacy. Compared to traditional calcium hydroxide liners, Vitrebond offers superior
adhesion and sealing properties. For clinicians seeking a reliable liner with proven benefits in
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reducing post-operative sensitivity and providing a durable foundation for restorations,
Vitrebond remains a scientifically-backed and clinically effective choice. Upcoming clinical trials
on newer formulations like Vitrebond™ Pulp Protect Liner/Base are anticipated to provide
further long-term data on the evolving capabilities of this class of materials.[10][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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